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Compound of Interest

Compound Name: 2-Hydroxypyridine-D5

Cat. No.: B14032750

Get Quote

Executive Summary: The Dual-Risk Profile
From the Desk of the Senior Application Scientist:

Handling 2-Hydroxypyridine-D5 (CAS: 45503-33-1 for 4-hydroxy isomer, varies for 2-hydroxy;

generic deuterated pyridone) presents a unique dual-risk profile often overlooked in standard

safety data sheets (SDS).

Biological Risk: While less volatile than liquid pyridine, the solid 2-hydroxypyridine scaffold is

a potent irritant and potential corrosive (H314/H318) to mucous membranes.

Data Integrity Risk: The "D5" label signifies a high-value deuterated internal standard. It is

susceptible to Hydrogen-Deuterium (H/D) Exchange upon exposure to atmospheric

moisture.[1]

Core Directive: Your PPE and handling protocol must simultaneously protect the operator from

toxicity and the compound from protonation (degradation of isotopic purity).
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The following recommendations supersede generic "wear gloves" advice by accounting for the

specific physical state (hygroscopic powder) and likely solvent vectors (Methanol-d4, DMSO-

d6).

GHS Classification Summary[2][3][4]
Signal Word:DANGER

Primary Hazards: H302 (Harmful if swallowed), H314/H318 (Causes severe skin burns/eye

damage), H335 (Respiratory irritation).
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Body Area Recommended Equipment
Technical Rationale (The
"Why")

Eyes
Chemical Splash Goggles

(Indirect Vent)

Critical: Standard safety

glasses are insufficient. As a

fine powder, 2-

Hydroxypyridine-D5 dust can

bypass side shields. Upon

contact with ocular moisture, it

forms a corrosive alkaline

solution, causing immediate

damage (H318).

Hands (Inner) Nitrile (4 mil / 0.10 mm)

Acts as a second skin. Taped

to lab coat cuffs to prevent

wrist exposure.

Hands (Outer)
Nitrile (High Dexterity) or

Laminated Film

Solvent Dependent: If

dissolving in Methanol or

DMSO, standard Nitrile is

acceptable. If using Pyridine or

Chloroform as a co-solvent,

you must use Laminated Film

(e.g., Silver Shield®) as these

solvents permeate Nitrile in <5

minutes, carrying the toxicant

through to the skin.

Respiratory
Fume Hood (Face velocity:

100 fpm)

Primary Control: Engineering

controls are superior to

respirators. Handling open

vials outside a hood risks

inhaling dust (H335).

Body
Lab Coat (100% Cotton/Fire

Resistant)

Synthetic blends can melt into

skin if a flammable solvent (like

MeOH) ignites.
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Operational Protocol: The "Dry-Chain" Workflow
This protocol is designed to be a self-validating system. If you follow the "Dry-Chain," you

automatically mitigate exposure risks.

Phase 1: Preparation & Engineering Controls
Objective: Eliminate static and moisture.

Environment: All handling must occur within a certified chemical fume hood.

Static Control: 2-Hydroxypyridine-D5 is a static-prone powder. Use an anti-static gun or a

polonium strip inside the balance chamber.

Why? Static causes powder to "jump" onto gloves and bench surfaces, creating an

invisible contamination zone and inhalation hazard.

Atmosphere: If possible, flush the headspace of the stock vial with Argon or Nitrogen

immediately after opening.

Phase 2: Weighing & Transfer (The Critical Step)
Objective: Quantitative transfer without loss or exposure.

Don PPE: Put on inner gloves (taped) and outer gloves. Inspect for pinholes.

Tare: Place the receiving vessel (volumetric flask or HPLC vial) on the balance.

Transfer: Use a disposable antistatic spatula. Do not use metal spatulas if the compound is

potentially acidic/reactive, though stainless steel is generally safe here.

Technique: Do not pour from the stock bottle. The wide mouth increases moisture uptake

(H/D exchange risk).

Seal: Cap the receiving vessel before removing it from the balance enclosure.

Phase 3: Solubilization
Objective: Safe dissolution.
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Solvent Addition: Add the deuterated solvent (e.g., DMSO-d6, D2O, Methanol-d4) via syringe

through a septum if possible, or carefully in the hood.

Dissolution: Vortex with the cap tightly sealed.

Safety Check: Inspect the cap liner. Pyridine derivatives can degrade certain plastic liners

over time, leading to leaks. Use PTFE-lined caps.

Visualizing the Safety Logic
The following diagram illustrates the decision-making process for PPE selection based on the

specific workflow.
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Start: Handling 2-Hydroxypyridine-D5

Physical State?

Solid (Powder) In Solution

Risk: Dust Inhalation & 
Ocular Damage (H318) Identify Solvent

REQUIRED PPE:
1. Chemical Splash Goggles

2. Fume Hood (No N95)
3. Anti-static measures

Aggressive
(Chloroform, Pyridine, THF)

Standard
(Methanol, DMSO, Water)

RISK: Rapid Breakthrough
(< 5 mins for Nitrile)

REQUIRED PPE:
Double Nitrile Gloves

(Min 0.11mm)

REQUIRED PPE:
Laminated Film Gloves

(Silver Shield®)

Click to download full resolution via product page
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Caption: Logic flow for selecting Glove material and Eye protection based on physical state and

solvent vector.

Waste Disposal & Decontamination
Principle: Treat all waste as if it contains the concentrated parent compound.

Waste Stream Handling Procedure

Solid Waste

Contaminated gloves, weighing boats, and

paper towels must be bagged in a sealed

hazardous waste bag labeled "Toxic Organic

Solid."

Liquid Waste

Segregate into Non-Halogenated Organic

Waste (unless dissolved in Chloroform/DCM).

Do not mix with oxidizing acids

(Nitric/Perchloric) as pyridine rings can form

unstable salts or react violently.

Spill Cleanup

Powder: Do not dry sweep (creates dust). Cover

with wet paper towels (using an inert solvent like

heptane if water is incompatible, or water if safe)

to dampen, then scoop. Liquid: Absorb with

vermiculite or sand.

Emergency Response
Eye Contact:Time is critical. Flush immediately for 15 minutes.[2][3] The alkaline nature of

pyridines can cause saponification of eye tissue (permanent damage) faster than acids.

Skin Contact: Wash with soap and water.[4][2][3][5][6] Do not use alcohol/solvents to clean

skin, as this may enhance absorption.

Inhalation: Move to fresh air. If breathing is difficult, medical attention is required immediately

(potential for delayed pulmonary edema).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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